![molecular formula C14H20ClNO6 B5136663 [2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate](/img/structure/B5136663.png)
[2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate, also known as Tropisetron, is a selective serotonin 5-HT3 receptor antagonist. It is widely used in scientific research for its ability to inhibit the action of serotonin on the gastrointestinal tract and central nervous system.
Mechanism of Action
[2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate acts as a selective serotonin 5-HT3 receptor antagonist, blocking the action of serotonin on the gastrointestinal tract and central nervous system. This results in a decrease in the sensation of nausea and vomiting.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of serotonin in the gastrointestinal tract, resulting in a decrease in the sensation of nausea and vomiting. This compound has also been shown to have an effect on the central nervous system, with studies indicating that it can improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate in lab experiments is its ability to selectively block the action of serotonin on the gastrointestinal tract and central nervous system. This allows researchers to investigate the role of serotonin in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential to interact with other receptors and neurotransmitters, which can complicate the interpretation of experimental results.
Future Directions
There are a number of future directions for the use of [2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate in scientific research. One area of interest is the investigation of its potential use in the treatment of psychiatric disorders, such as depression and anxiety. This compound has also been shown to have anti-inflammatory properties, which could make it a potential therapeutic agent for the treatment of inflammatory bowel disease. Additionally, the development of new this compound analogs could lead to the discovery of more effective and selective serotonin 5-HT3 receptor antagonists.
Synthesis Methods
[2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate can be synthesized by reacting 2-(4-chloro-3-methylphenoxy)ethylamine with 2-methoxyethylchloride, followed by reacting the resulting product with oxalic acid. The final product obtained is this compound oxalate.
Scientific Research Applications
[2-(4-chloro-3-methylphenoxy)ethyl](2-methoxyethyl)amine oxalate has been extensively used in scientific research for its ability to inhibit the action of serotonin on the gastrointestinal tract and central nervous system. It is commonly used as a research tool to investigate the role of serotonin in various physiological and pathological conditions. This compound has been shown to be effective in the treatment of nausea and vomiting caused by chemotherapy, radiation therapy, and surgery.
Properties
IUPAC Name |
N-[2-(4-chloro-3-methylphenoxy)ethyl]-2-methoxyethanamine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClNO2.C2H2O4/c1-10-9-11(3-4-12(10)13)16-8-6-14-5-7-15-2;3-1(4)2(5)6/h3-4,9,14H,5-8H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDIKWWBASANBOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCCNCCOC)Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.